N-(3-fluorophenyl)-4-phenyl-1H-1,2,3-triazole-5-carboxamide

• IUPAC Name: N-(3-fluorophenyl)-5-phenyl-2H-triazole-4-carboxamide
• InChI: InChI=1S/C15H11FN4O/c16-11-7-4-8-12(9-11)17-15(21)14-13(18-20-19-14)10-5-2-1-3-6-10/h1-9H,(H,17,21)(H,18,19,20)
• InChI Key: YZUYIEHPCUUMKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNN=C2C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C15H11FN4O
• Molecular Weight: 282.27 g/mol

Description

This compound is a derivative of 1H-1,2,3-triazole, which is a class of heterocyclic compounds. These compounds contain a 5-membered ring which includes two nitrogen atoms and three carbon atoms.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography. These techniques provide information about the types of atoms in the compound and their connectivity.

Physical And Chemical Properties Analysis

Physical and chemical properties of a compound can be determined through various experimental techniques. These properties include melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Liquid Crystals and Thermodynamic Properties

• Application : The compound’s polymorphism and thermodynamic properties were studied in the context of liquid crystals. .

Base-Promoted SNAr Reactions

• .

Molecular Design and Structure Studies

• Application : Researchers designed and synthesized 3-bromo-N-(3-fluorophenyl)benzenesulfonamide. .

Safety And Hazards

Safety data sheets (SDS) provide information on the hazards of a compound and how to handle it safely. They include information on physical and health hazards, protective measures, and safety precautions for handling, storing, and transporting the compound.